Cas no 477535-14-1 (3,4-Bis(trifluoromethyl)benzaldehyde)
477535-14-1 structure
Product Name:3,4-Bis(trifluoromethyl)benzaldehyde
CAS No:477535-14-1
MF:C9H4F6O
MW:242.117883682251
CID:2645988
PubChem ID:20507139
Update Time:2025-04-21
3,4-Bis(trifluoromethyl)benzaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 477535-14-1
- SCHEMBL472408
- RCJACENJUMMQHQ-UHFFFAOYSA-N
- 3,4-bis(trifluoromethyl)benzaldehyde
- 3,4-Bis(trifluoromethyl)benzaldehyde
-
- Inchi： 1S/C9H4F6O/c10-8(11,12)6-2-1-5(4-16)3-7(6)9(13,14)15/h1-4H
- InChI Key： RCJACENJUMMQHQ-UHFFFAOYSA-N
- SMILES： FC(C1C=C(C=O)C=CC=1C(F)(F)F)(F)F
Computed Properties
- Exact Mass: 242.01663372Da
- Monoisotopic Mass: 242.01663372Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 17.1Ų
3,4-Bis(trifluoromethyl)benzaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A014000537-250mg |
3,4-Bis(trifluoromethyl)benzaldehyde |
477535-14-1 | 97% | 250mg |
$480.00 | 2023-09-01 | |
| Alichem | A014000537-500mg |
3,4-Bis(trifluoromethyl)benzaldehyde |
477535-14-1 | 97% | 500mg |
$839.45 | 2023-09-01 | |
| Alichem | A014000537-1g |
3,4-Bis(trifluoromethyl)benzaldehyde |
477535-14-1 | 97% | 1g |
$1445.30 | 2023-09-01 |
3,4-Bis(trifluoromethyl)benzaldehyde Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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